(4-Bromo-3-thienyl)(3-chlorophenyl)methanol

• Molecular Formula: C11H8BrClOS
• Molecular Weight: 303.60 g/mol
• IUPAC Name: (4-bromothiophen-3-yl)-(3-chlorophenyl)methanol
• InChI: InChI=1S/C11H8BrClOS/c12-10-6-15-5-9(10)11(14)7-2-1-3-8(13)4-7/h1-6,11,14H
• InChI Key: CDEONXAYDURFFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(C2=CSC=C2Br)O

Description

(4-Bromo-3-thienyl)(3-chlorophenyl)methanol is a useful research compound. Its molecular formula is C11H8BrClOS and its molecular weight is 303.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-Dibromothiophene (15.5 g, 64.1 mmol) was added dropwise to a solution of n-BuLi (2.5M in hexane, 25.6 mL, 64.1 mmol) in Et2O (50 mL) at −78° C. After 1.5 h, 3-chlorobenzaldehyde (7.29 mL, 64.1 mmol) was added dropwise to the beige suspension. The resulting solution was stirred at −78° C. for 1 h and allowed to warm to 0° C. After 1 h, the reaction was quenched by the addition of 25% aq. NH4OAc. The aqueous layer was extracted with EtOAc and the combined organics were washed with water and brine, dried (Na2SO4) and concentrated to afford the desired product as a pale yellow oil. The crude product was used directly without further purification.